Cas no 79445-14-0 (5-tridecylpyrazole-3-carboxylic acid)

• Product Name: 5-tridecylpyrazole-3-carboxylic acid
• CAS No: 79445-14-0
• MF: C₁₇H₃₀N₂O₂
• MW: 294.432304859161
• CID: 984696
• PubChem ID: 133207
• Update Time: 2025-04-20

5-tridecylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tridecylpyrazole-3-carboxylic acid
• 1H-pyrazole-3-carboxylic acid, 5-tridecyl-
• 5-Tridecyl-1H-pyrazole-3-carboxylic acid
• 79445-14-0
• Pyrazole-3-carboxylic acid, 5-tridecyl-
• SCHEMBL11403580
• MLM-60
• MLM 60
• DTXSID00229658
• 5-n-Tridecylpyrazole-3-carboxylic acid
• 5-TDPC

• Inchi： 1S/C17H30N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-14-16(17(20)21)19-18-15/h14H,2-13H2,1H3,(H,18,19)(H,20,21)
• InChI Key： NHYZZXXJWKXULT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CCCCCCCCCCCCC)NN=1)=O

Computed Properties

• Exact Mass: 294.230728
• Monoisotopic Mass: 294.230728
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 6.7

Experimental Properties

• Density: 1.022
• Boiling Point: 473.3°C at 760 mmHg
• Flash Point: 240°C
• Refractive Index: 1.51